(1-Ethyl-1H-imidazol-2-YL)(phenyl)methanone
Overview
Description
“(1-Ethyl-1H-imidazol-2-YL)(phenyl)methanone” is a chemical compound with the CAS Number: 864231-66-3 . It has a molecular weight of 200.24 and its linear formula is C12 H12 N2 O . It is typically stored at room temperature and is in liquid form .
Molecular Structure Analysis
The molecular structure of “(1-Ethyl-1H-imidazol-2-YL)(phenyl)methanone” can be represented by the SMILES string: CCn1ccnc1C(=O)c2ccccc2 .Physical And Chemical Properties Analysis
“(1-Ethyl-1H-imidazol-2-YL)(phenyl)methanone” is a liquid at room temperature . It has a molecular weight of 200.24 and its linear formula is C12 H12 N2 O .Scientific Research Applications
Antibacterial Applications
(1-Ethyl-1H-imidazol-2-YL)(phenyl)methanone: derivatives have been studied for their antibacterial properties. The imidazole ring, a core structure in this compound, is known to interfere with the synthesis of bacterial cell walls, leading to potential use in combating bacterial infections .
Antitumor and Anticancer Potential
Research has indicated that imidazole-containing compounds like (1-Ethyl-1H-imidazol-2-YL)(phenyl)methanone can be synthesized into novel compounds with promising antitumor and anticancer activities. These compounds can inhibit tumor growth and proliferation .
Antifungal Efficacy
The imidazole moiety is a common feature in antifungal agents. Derivatives of (1-Ethyl-1H-imidazol-2-YL)(phenyl)methanone could be developed to treat fungal infections, as they can disrupt the cell membrane of fungi, leading to cell death .
Antiviral Properties
Imidazole derivatives are also explored for their antiviral properties. The structural similarity of (1-Ethyl-1H-imidazol-2-YL)(phenyl)methanone to other imidazole-based antivirals suggests potential applications in this area, particularly in disrupting viral replication processes .
Anti-inflammatory and Analgesic Uses
Compounds with an imidazole ring have been shown to exhibit anti-inflammatory and analgesic effects. This makes (1-Ethyl-1H-imidazol-2-YL)(phenyl)methanone a candidate for the development of new anti-inflammatory and pain-relief medications .
Antioxidant Activity
Imidazole derivatives have been evaluated for their antioxidant potential. The ability of (1-Ethyl-1H-imidazol-2-YL)(phenyl)methanone to act as a free radical scavenger could be harnessed in therapeutic applications to mitigate oxidative stress-related diseases .
Antihelmintic Applications
The structural framework of imidazole is effective against parasitic worms. Therefore, (1-Ethyl-1H-imidazol-2-YL)(phenyl)methanone could be used to synthesize new antihelmintic drugs that are more effective and less toxic .
Proton Pump Inhibition
Imidazole compounds have been utilized in the synthesis of proton pump inhibitors like omeprazole. Derivatives of (1-Ethyl-1H-imidazol-2-YL)(phenyl)methanone may serve as a basis for developing new medications that can reduce stomach acid production, offering relief from conditions like GERD .
Mechanism of Action
Target of Action
Imidazole derivatives, which this compound is a part of, are known to exhibit a broad range of biological activities, suggesting they may interact with multiple targets .
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, depending on the specific derivative and target .
Biochemical Pathways
Imidazole derivatives are known to influence a variety of biochemical pathways, suggesting this compound may have similar effects .
Pharmacokinetics
It is known that the compound is a liquid at room temperature, which may influence its absorption and distribution .
Result of Action
Imidazole derivatives are known to exhibit a range of biological activities, suggesting this compound may have similar effects .
Action Environment
It is known that the compound is stable at room temperature, suggesting it may be relatively resistant to environmental changes .
properties
IUPAC Name |
(1-ethylimidazol-2-yl)-phenylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O/c1-2-14-9-8-13-12(14)11(15)10-6-4-3-5-7-10/h3-9H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PACKGQQUIGILDX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN=C1C(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80586231 |
Source
|
| Record name | (1-Ethyl-1H-imidazol-2-yl)(phenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80586231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
864231-66-3 |
Source
|
| Record name | (1-Ethyl-1H-imidazol-2-yl)(phenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80586231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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